Cas no 647841-51-8 (Phosphine, tris(2,4,6-trimethoxy-3,5-dimethylphenyl)-)

• Product Name: Phosphine, tris(2,4,6-trimethoxy-3,5-dimethylphenyl)-
• CAS No: 647841-51-8
• MF: C₃₃H₄₅O₉P
• MW: 616.678771734238
• CID: 416779
• PubChem ID: 71378701
• Update Time: 2025-04-19

Phosphine, tris(2,4,6-trimethoxy-3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine, tris(2,4,6-trimethoxy-3,5-dimethylphenyl)-
• tris(2,4,6-trimethoxy-3,5-dimethylphenyl)phosphane
• DTXSID50801307
• SCHEMBL6884221
• 647841-51-8

• Inchi： 1S/C33H45O9P/c1-16-22(34-7)17(2)26(38-11)31(25(16)37-10)43(32-27(39-12)18(3)23(35-8)19(4)28(32)40-13)33-29(41-14)20(5)24(36-9)21(6)30(33)42-15/h1-15H3
• InChI Key： HUHSCYOFQGTBEB-UHFFFAOYSA-N
• SMILES： P(C1C(=C(C)C(=C(C)C=1OC)OC)OC)(C1C(=C(C)C(=C(C)C=1OC)OC)OC)C1C(=C(C)C(=C(C)C=1OC)OC)OC

Computed Properties

• Exact Mass: 616.28025
• Monoisotopic Mass: 616.28012001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.07